Cas no 17399-23-4 ( )

• Product Name: &nbsp
• CAS No: 17399-23-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 905996
• PubChem ID: 293841
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-nitro-3-(3-phenoxypropoxy)benzene
• AC1L6L34
• AC1Q2131
• AG-J-62822
• AR-1C4863
• CTK4D4845
• NSC161083
• DTXSID10303776
• 17399-23-4
• AKOS008872996
• NSC-161083
•  

• Inchi： 1S/C15H15NO4/c17-16(18)13-6-4-9-15(12-13)20-11-5-10-19-14-7-2-1-3-8-14/h1-4,6-9,12H,5,10-11H2
• InChI Key： JCXYOTRMYJMLSI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 421.9°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.575
• PSA: 61.6